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Compound of Interest

Compound Name: trans-3-Octene
CAS No.: 14919-01-8
Cat. No.: B084167
\ v

This guide provides a comprehensive technical overview of trans-3-octene, an unsaturated
hydrocarbon of significant interest in organic synthesis and material science. It is intended for
researchers, scientists, and professionals in drug development who require a detailed
understanding of its properties, reactivity, and handling.

Introduction to trans-3-Octene

trans-3-Octene, also known as (E)-3-Octene, is an aliphatic alkene. Alkenes are characterized
by the presence of at least one carbon-carbon double bond, which serves as a site of rich
chemical reactivity. The "trans"” or "(E)" designation in its name refers to the stereochemistry of
the double bond, where the substituent groups are located on opposite sides of the double
bond axis. This specific configuration influences its physical properties, such as boiling point
and density, when compared to its cis-isomer.[1][2] As a C8 alkene, trans-3-octene is a
valuable building block and intermediate in various chemical transformations.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding the physical properties of a compound are
fundamental for its application in research and development.

Chemical Identifiers

A compound can be identified by various names and registry numbers, which are crucial for
database searches and regulatory compliance.
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Identifier Value
IUPAC Name (E)-oct-3-ene[1][3]
trans-3-Octene, (E)-3-Octene, (3E)-3-Octene[1]
Synonyms
[3]
Molecular Formula CsHaie[1][3][4]
CAS Registry Number 14919-01-8[1][3]
InChl Key YCTDZYMMFQCTEO-FNORWQNLSA-N[1][3]

Physicochemical Data

The physical properties of trans-3-octene dictate its behavior in different environments and are
essential for designing experimental setups, purification procedures, and storage conditions.

Property Value

Molecular Weight 112.21 g/mol [1][2]
Appearance Colorless liquid[5][6]
Boiling Point 121-122 °CI[5]

Melting Point -110 °C[4][5]

Density 0.716 g/mL at 25 °C[5]
Refractive Index (n20/D) 1.413[5]

Flash Point 14 °C (57 °F)[5][6]
Vapor Pressure 33 mmHg at 37.7 °C[5]

Spectroscopic Information

Spectroscopic data is vital for the structural elucidation and purity assessment of trans-3-
octene. Key spectral information can be found in various databases.[3]
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e Mass Spectrometry (MS): Provides information on the mass-to-charge ratio, confirming the
molecular weight and fragmentation patterns.[1][3]

« Infrared (IR) Spectroscopy: Reveals the presence of functional groups. The C=C stretch and
the characteristic C-H bends for a trans-alkene are key diagnostic peaks.[1][3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): Offers detailed information
about the carbon skeleton and the chemical environment of each proton and carbon atom,
allowing for unambiguous structure confirmation.[1]

Chemical Reactivity and Synthetic Utility

The primary site of reactivity in trans-3-octene is the carbon-carbon double bond. This region
of high electron density is susceptible to attack by electrophiles, making it a versatile precursor
in organic synthesis.

Electrophilic Addition Reactions

A hallmark reaction of alkenes is the electrophilic addition across the double bond. For
instance, the addition of a hydrogen halide (H-X) proceeds via a carbocation intermediate,

following Markovnikov's rule.
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Reactants

+ HBr

Carbocation Intermediate Product

Electrophilic Attack 3-Bromooctane (Major) Nucleophilic Attack by Br-
or 4-Bromooctane

trans-3-Octene 3-Bromooctane
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Dissolve trans-3-Octene
in Dichloromethane (DCM)

tep 1
Cool the solution
to 0 °C in an ice bath
tep 2

Add m-CPBA portion-wise
with stirring

tep 3

Monitor reaction by TLC
(approx. 2-4 hours)

tep 4

[ Quench with ag. NazSOs solution ]

tep 5

Wash with ag. NaHCO3
and then brine

tep 6

Dry organic layer
over anhydrous MgSOa

tep 7

Filter and concentrate
under reduced pressure

tep 8
Purify by column
chromatography

Click to download full resolution via product page

Caption: Workflow for the epoxidation of trans-3-octene.
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Step-by-Step Methodology

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve trans-3-

octene (1 equivalent) in a suitable solvent like dichloromethane (DCM).
Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

Reagent Addition: Slowly add m-CPBA (1.1 equivalents) in small portions to the stirred
solution, maintaining the temperature at 0 °C.

Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress using Thin
Layer Chromatography (TLC) until the starting material is consumed.

Workup - Quenching: Quench the reaction by adding a saturated aqueous solution of sodium
sulfite (Na2S0s) to destroy excess peroxide.

Workup - Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer
sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCOs) to remove
acidic byproducts, and then with brine.

Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate
(MgSO0a), filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the resulting crude product via flash column chromatography on silica gel
to obtain the pure epoxide.

Safety, Handling, and Storage

Proper handling and storage of trans-3-octene are imperative due to its hazardous nature.

Hazard Identification

GHS Classification: trans-3-Octene is classified as a highly flammable liquid and vapor
(H225). [1][6]It may also be fatal if swallowed and enters airways (H304), posing an
aspiration hazard. [1][6]* Pictograms: GHS02 (Flame), GHS08 (Health Hazard). [5]* Signal
Word: Danger. [1][5]

Safe Handling and Personal Protective Equipment (PPE)
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o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e Use in a well-ventilated area or under a chemical fume hood.

e Ground/bond container and receiving equipment to prevent static discharge. * Wear
protective gloves, safety glasses with side shields, and a flame-retardant lab coat.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place. [6]* It is
recommended to store under an inert gas atmosphere as it can be air-sensitive. [6]

First Aid Measures

 If Swallowed: Immediately call a POISON CENTER or doctor. [6]Do NOT induce vomiting. [4]
[6]* If on Skin (or hair): Take off immediately all contaminated clothing. [6]Rinse skin with
water. [6]* In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.

Conclusion

trans-3-Octene is a structurally simple yet chemically significant alkene. Its well-defined
stereochemistry and the reactivity of its double bond make it a valuable tool in synthetic
chemistry and for mechanistic investigations. A thorough understanding of its physicochemical
properties, coupled with stringent adherence to safety protocols, is essential for its effective
and safe utilization in a laboratory or industrial setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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